Cas no 887201-51-6 (2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: 2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 887201-51-6
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 3265444
• PubChem ID: 5218645
• Update Time: 2025-05-19

2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-N-(3-PROP-2-ENYL-6-SULFAMOYL-1,3-BENZOTHIAZOL-2-YLIDENE)ACETAMIDE
• Benzeneacetamide, N-[6-(aminosulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-
• AKOS024606501
• 2-phenyl-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• F1365-1312
• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-phenylacetamide
• 6274-95-9
• 887201-51-6
• DTXSID20410844
• 2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

• Inchi： 1S/C18H17N3O3S2/c1-2-10-21-15-9-8-14(26(19,23)24)12-16(15)25-18(21)20-17(22)11-13-6-4-3-5-7-13/h2-9,12H,1,10-11H2,(H2,19,23,24)
• InChI Key： KQDSNHPBXJXRNP-UHFFFAOYSA-N
• SMILES： C1(CC(N=C2N(CC=C)C3=CC=C(S(N)(=O)=O)C=C3S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 387.07113376Da
• Monoisotopic Mass: 387.07113376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 127Ų

Additional information on 2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Introduction to Compound with CAS No. 887201-51-6 and Its Applications

Compound with the CAS number 887201-51-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The molecular structure of this compound is characterized by a complex arrangement of functional groups, which contributes to its unique chemical properties and potential biological activities. Specifically, the compound is named as 2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, which highlights its intricate molecular framework and the presence of several key functional groups that are of interest in medicinal chemistry.

The< strong>2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide molecule contains a benzothiazole core, which is a well-known scaffold in pharmaceuticals due to its ability to interact with various biological targets. The benzothiazole ring system is further modified with a phenyl group, an allene moiety (indicated by the (2Z) configuration), and a sulfamoyl group, which are known to enhance the compound's pharmacological properties. Additionally, the presence of an amide group at the terminal position of the molecule suggests potential for further derivatization and optimization.

In recent years, there has been a growing interest in developing novel compounds based on heterocyclic scaffolds for their potential therapeutic applications. The< strong>887201-51-6 compound represents an advanced chemical entity that has been designed to explore new pharmacological pathways. The sulfamoyl group in particular has been extensively studied for its role in modulating enzyme activity and receptor binding. This functional group is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug development.

The< strong>2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide molecule also incorporates an allene moiety, which is a relatively rare structural feature in pharmaceuticals. Allenes are known for their unique electronic properties and their ability to engage in multiple types of interactions with biological targets. This makes them valuable tools in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The allene group in this compound could potentially contribute to its interaction with biological receptors in novel ways, opening up new avenues for therapeutic intervention.

The< strong>CAS No. 887201-51-6 compound has been the subject of several recent studies aimed at elucidating its pharmacological profile. Initial studies have suggested that this compound exhibits promising activity against certain enzymatic targets, which could make it a valuable lead compound for further drug development. The benzothiazole core of the molecule is known to interact with various biological pathways, including those involved in inflammation and pain modulation. The presence of multiple functional groups in this compound suggests that it may have multiple mechanisms of action, making it a versatile tool for exploring new therapeutic strategies.

In addition to its potential therapeutic applications, the< strong>887201-51-6 compound also represents an important advancement in synthetic chemistry. The synthesis of this molecule involves multiple steps that showcase the capabilities of modern organic synthesis techniques. The introduction of complex functional groups such as the sulfamoyl and allene moieties requires precise control over reaction conditions and reagent selection. This highlights the importance of skilled chemists in designing and implementing synthetic routes that can produce complex molecules with high yield and purity.

The< strong>2-phenyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide molecule has also been studied for its potential role in drug discovery pipelines. The structural features of this compound make it an attractive candidate for further optimization through structure-based drug design or computational modeling techniques. These approaches can help identify modifications that can enhance the pharmacological properties of the molecule while minimizing unwanted side effects.

The sulfamoyl group in particular has been shown to be a key player in modulating biological activity. In recent years, there have been several reports describing the use of sulfamoyl derivatives as inhibitors of enzymes involved in cancer metabolism. The< strong>CAS No. 887201-51-6 compound could potentially be explored as a lead structure for developing new anti-cancer agents based on these findings.

The allene moiety present in this compound adds another layer of complexity and potential functionality. Allenes have been used successfully in various pharmaceutical applications due to their ability to engage in multiple types of interactions with biological targets. This versatility makes them valuable tools for designing molecules with enhanced binding affinity and selectivity.

In conclusion, the< strong>CAS No. 887201-51-6 compound represents a significant advancement in pharmaceutical chemistry with its intricate molecular structure and diverse functional groups. The< strong>2-phenoxy-N-(E)-3-propenyl-Sulfamido-Benzothiazole Acetamide, as it is named more formally, holds promise for further exploration in drug discovery pipelines due to its unique chemical properties and potential biological activities.